Cas no 328056-00-4 (1,5-Methano-3-benzazocine-8-carbonitrile, 1,2,3,4,5,6-hexahydro-)

• Product Name: 1,5-Methano-3-benzazocine-8-carbonitrile, 1,2,3,4,5,6-hexahydro-
• CAS No: 328056-00-4
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 1453407
• Update Time: 2024-08-25

1,5-Methano-3-benzazocine-8-carbonitrile, 1,2,3,4,5,6-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,5-Methano-3-benzazocine-8-carbonitrile, 1,2,3,4,5,6-hexahydro-

• Inchi： 1S/C13H14N2/c14-6-9-1-2-13-11(3-9)4-10-5-12(13)8-15-7-10/h1-3,10,12,15H,4-5,7-8H2
• InChI Key： FMQYEXAEZFNOIX-UHFFFAOYSA-N
• SMILES： N1CC2CC(CC3=CC(C#N)=CC=C32)C1

Computed Properties

• Exact Mass: 198.11582

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 356.5±42.0 °C(Predicted)
• PSA: 35.82
• pka: 10.10±0.20(Predicted)